Cas no 87432-81-3 (2-(4-tert-butylpyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

2-(4-tert-butylpyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol structure
87432-81-3 structure
Product Name:2-(4-tert-butylpyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol
CAS No:87432-81-3
MF:C12H13F6NO
MW:301.228144407272
CID:992544
PubChem ID:435005
Update Time:2025-04-20

2-(4-tert-butylpyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-tert-butylpyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol
    • 2-Pyridinemethanol,?4-(1,1-dimethylethyl)-.alpha.,.alpha.-bis(trifluoromethyl)-
    • NSC-362464
    • 87432-81-3
    • NSC362464
    • DTXSID20331080
    • 1,1,1,3,3,3-hexafluoro-2-(4-tert-butylpyridin-2-yl)propan-2-ol
    • DS-008137
    • Inchi: 1S/C12H13F6NO/c1-9(2,3)7-4-5-19-8(6-7)10(20,11(13,14)15)12(16,17)18/h4-6,20H,1-3H3
    • InChI Key: JQOCMXKPCSSXPW-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(C1C=C(C=CN=1)C(C)(C)C)O)(F)F

Computed Properties

  • Exact Mass: 301.09013301g/mol
  • Monoisotopic Mass: 301.09013301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 33.1Ų
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